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Compound of Interest

Compound Name: 7-Hydroxy Ropinirole-d14

Cat. No.: B12409276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Hydroxy Ropinirole-d14 is the deuterium-labeled analogue of 7-Hydroxy Ropinirole, a

primary and pharmacologically active metabolite of the non-ergoline dopamine agonist,

Ropinirole. Ropinirole is a medication primarily used in the treatment of Parkinson's disease

and Restless Legs Syndrome. The introduction of deuterium atoms into the 7-Hydroxy

Ropinirole structure makes it an ideal internal standard for quantitative bioanalytical assays,

particularly in pharmacokinetic and metabolic studies. Its use in methods such as liquid

chromatography-mass spectrometry (LC-MS) allows for precise and accurate quantification of

Ropinirole and its metabolites in biological matrices. This guide provides a comprehensive

overview of 7-Hydroxy Ropinirole-d14, including its chemical properties, metabolic pathway,

and detailed experimental protocols for its application in research.

Chemical and Physical Properties
Detailed quantitative data for 7-Hydroxy Ropinirole-d14 is not readily available in public

literature. The following table summarizes the known properties of 7-Hydroxy Ropinirole-d14
and its non-deuterated parent compound, 7-Hydroxy Ropinirole.
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Property 7-Hydroxy Ropinirole-d14 7-Hydroxy Ropinirole

CAS Number 81654-62-8[1] 81654-57-1

Molecular Formula C₁₆H₁₀D₁₄N₂O₂ C₁₆H₂₄N₂O₂

Molecular Weight 290.47 g/mol 276.38 g/mol

IUPAC Name

4-[2-(dipropyl-d14-

amino)ethyl]-7-hydroxy-1,3-

dihydro-2H-indol-2-one

4-[2-(dipropylamino)ethyl]-7-

hydroxy-1,3-dihydro-2H-indol-

2-one

Synonyms N/A SK&F 89124

Appearance Not specified (likely a solid) Not specified (likely a solid)

Solubility Not specified Not specified

Metabolic Pathway of Ropinirole to 7-Hydroxy
Ropinirole
Ropinirole undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 enzyme CYP1A2. The two major metabolic pathways are N-despropylation and

hydroxylation. The hydroxylation of the aromatic ring of Ropinirole results in the formation of 7-

Hydroxy Ropinirole. In some species, such as rats, this is the major metabolic pathway. In

humans, N-despropylation is the predominant pathway, but 7-Hydroxy Ropinirole is still a

significant metabolite. 7-Hydroxy Ropinirole is the only metabolite of Ropinirole that has been

shown to possess significant dopamine agonist activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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